Methyl 2-(4-benzylpiperazin-1-yl)-5-nitrobenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 2-(4-benzylpiperazin-1-yl)-5-nitrobenzoate” is a complex organic compound. It contains a benzylpiperazine moiety, which is a type of piperazine that has a benzyl group attached to one of its nitrogen atoms . Piperazines are a class of organic compounds that contain a six-membered ring with two nitrogen atoms at opposite positions in the ring .
Molecular Structure Analysis
The molecular structure of this compound would likely be determined using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry . These techniques can provide information about the types of atoms in the molecule, their connectivity, and the overall 3D structure of the molecule.Chemical Reactions Analysis
The chemical reactions involving “this compound” would depend on the specific conditions and reagents used. Benzylpiperazine derivatives have been reported to exhibit various biological activities, including antibacterial and antifungal activities .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” would depend on its specific structure. Similar compounds have been reported to be solids at room temperature .Scientific Research Applications
Antioxidant and Glucosidase Inhibitor Properties
- Özil et al. (2018) explored derivatives of benzimidazoles, which include compounds structurally similar to Methyl 2-(4-benzylpiperazin-1-yl)-5-nitrobenzoate. These compounds were found to have potent in vitro antioxidant activities and were effective as glucosidase inhibitors, indicating their potential therapeutic applications in treating oxidative stress-related diseases and disorders like diabetes (Özil, Parlak, & Baltaş, 2018).
Crystal Structure and Hydrogen Bonding
- Studies by Portilla et al. (2007) and others on closely related compounds demonstrate the significance of hydrogen bonding in these molecules, which could have implications for their stability and reactivity in various applications, such as in material sciences or drug design (Portilla, Mata, Nogueras, Cobo, Low, & Glidewell, 2007).
Neuroprotective Activities
- The research by Gao et al. (2022) on edaravone derivatives containing benzylpiperazine, structurally similar to this compound, indicated their potential in neuroprotective applications. These compounds showed significant protective effects against cerebral ischemia, suggesting possible uses in stroke or neurodegenerative disease therapies (Gao, Ma, Xu, Jiang, Xu, Zhong, & Wu, 2022).
Anti-Leishmanial Activity
- Research on compounds with structural similarities, such as those studied by Tahghighi et al. (2012), has revealed potential anti-leishmanial properties. These findings are significant for developing new treatments for leishmaniasis, a parasitic disease (Tahghighi, Razmi, Mahdavi, Foroumadi, Ardestani, Emami, Kobarfard, Dastmalchi, Shafiee, & Foroumadi, 2012).
Antihypertensive Activities
- In the field of cardiovascular research, Zhu et al. (2014) synthesized and evaluated 5-nitro benzimidazole derivatives, related to this compound, as angiotensin II receptor antagonists with anti-hypertension activities. This indicates potential applications in treating hypertension (Zhu, Da, Wu, Zheng, Zhu, Wang, Yan, & Chen, 2014).
Mechanism of Action
Future Directions
The future research directions for “Methyl 2-(4-benzylpiperazin-1-yl)-5-nitrobenzoate” would likely involve further studies to determine its biological activity and potential applications. Benzylpiperazine derivatives have been the subject of considerable research interest due to their diverse biological activities .
properties
IUPAC Name |
methyl 2-(4-benzylpiperazin-1-yl)-5-nitrobenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O4/c1-26-19(23)17-13-16(22(24)25)7-8-18(17)21-11-9-20(10-12-21)14-15-5-3-2-4-6-15/h2-8,13H,9-12,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YLJPMKACPODZQU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CC(=C1)[N+](=O)[O-])N2CCN(CC2)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.